Cas no 316149-01-6 (5-Chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine)

• Product Name: 5-Chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine
• CAS No: 316149-01-6
• MF: C₁₈H₁₅ClN₂OS
• MW: 342.842501878738
• CID: 1448047
• PubChem ID: 9906073
• Update Time: 2025-04-20

5-Chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyridine, 5-chloro-6'-methyl-3-[4-(methylsulfinyl)phenyl]-
• 5-chloro-2-(6-methylpyridin-3-yl)-3-(4-methylsulfinylphenyl)pyridine
• 5-Chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine (Etoricoxib Impurity)
• CS-0255156
• DTXSID30432673
• 5-chloro-6'-methyl-3-[4-(methylsulfinyl)phenyl]-2,3'-bipyridine
• L5ZWP8BLT7
• SCHEMBL2126090
• 316149-01-6
• Etoricoxib Impurity 10
• A899595
• CHEMBL383092
• 5-Chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine; 2,3'-Bipyridine, 5-chloro-6'-methyl-3-[4-(methylsulfinyl)phenyl]-; 5-Chloro-2-(6-methyl-3-pyridyl)-3-(4-methylsulfinylphenyl)pyridine; Etoricoxib Sulfoxide
• 5-chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine
• Etoricoxib sulfoxide
• DS-015811
• F83271
• 5-Chloro-6'-methyl-3-(4-(methylsulfinyl)phenyl)-2,3'-bipyridine

• Inchi： 1S/C18H15ClN2OS/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)23(2)22/h3-11H,1-2H3
• InChI Key： SLXXLDBGJKCVGS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=NC(C)=CC=2)C(=C1)C1C=CC(=CC=1)S(C)=O

Computed Properties

• Exact Mass: 342.05900
• Monoisotopic Mass: 342.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC (ethyl ether hexane ethyl acetate )
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 62.06000
• LogP: 5.37550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines